Cas no 3702-37-2 (4-bromocholest-4-en-3-one)

• Product Name: 4-bromocholest-4-en-3-one
• CAS No: 3702-37-2
• MF: C₂₇H₄₃BrO
• MW: 463.533727884293
• CID: 1480774
• PubChem ID: 6451587
• Update Time: 2025-04-21

4-bromocholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4-bromocholest-4-en-3-one
• 4-Bromo-4-cholesten-3-one
• cholest-4-en-3-one, 4-bromo-
• (8S,9S,10R,13R,14S,17R)-4-bromo-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CHEMBL70087
• 3702-37-2
• DTXSID80190519
• DMRIADVFXVXWLL-OLZFZNDLSA-N
• 4-Bromocholest-4-en-3-one #

• Inchi： 1S/C27H43BrO/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(28)24(29)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
• InChI Key： DMRIADVFXVXWLL-OLZFZNDLSA-N
• SMILES： BrC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 462.24973g/mol
• Monoisotopic Mass: 462.24973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 17.1Ų